2-(4-(3,4-Diethoxyphenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid

• Molecular Formula: C19H24N2O4S
• Molecular Weight: 376.5 g/mol
• IUPAC Name: 2-[4-(3,4-diethoxyphenyl)-2-pyrrolidin-1-yl-1,3-thiazol-5-yl]acetic acid
• InChI: InChI=1S/C19H24N2O4S/c1-3-24-14-8-7-13(11-15(14)25-4-2)18-16(12-17(22)23)26-19(20-18)21-9-5-6-10-21/h7-8,11H,3-6,9-10,12H2,1-2H3,(H,22,23)
• InChI Key: NFZZXLSGPMHRJG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=C(SC(=N2)N3CCCC3)CC(=O)O)OCC

Description

The compound 2-(4-(3,4-Diethoxyphenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid is a thiazole derivative featuring a diethoxy-substituted phenyl group at the 4-position of the thiazole ring and a pyrrolidine moiety at the 2-position. While direct pharmacological data for this compound are absent in the provided evidence, its structural analogs (e.g., fluorophenyl, bromophenyl, and methoxyphenyl derivatives) suggest possible applications in medicinal chemistry, such as enzyme modulation or receptor targeting .

Biological Activity

2-(4-(3,4-Diethoxyphenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid is a compound of interest in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, focusing on anti-inflammatory properties, mechanism of action, and relevant case studies.

Chemical Structure

The compound features a thiazole ring substituted with a pyrrolidine moiety and a diethoxyphenyl group. Its chemical formula can be represented as C$_{19}$H$_{24}$N$_{2}$O$_{4}$S.

Biological Activity Overview

The biological activities of this compound have been investigated primarily in the context of anti-inflammatory effects and potential therapeutic applications in various diseases.

1. Anti-inflammatory Activity

Research indicates that compounds similar to 2-(4-(3,4-Diethoxyphenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid exhibit significant anti-inflammatory properties. This activity is often assessed through the inhibition of cyclooxygenase (COX) enzymes, which are key mediators in the inflammatory process.

Table 1: Comparison of Anti-inflammatory Activities

Compound	COX Inhibition	Mechanism of Action
Compound A	High	Inhibition of COX-1 and COX-2
Compound B	Moderate	Selective COX-2 inhibition
2-(4-(3,4-Diethoxyphenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid	TBD	TBD

The mechanism by which 2-(4-(3,4-Diethoxyphenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid exerts its biological effects is hypothesized to involve modulation of inflammatory pathways. Preliminary studies suggest that it may inhibit the NF-kB signaling pathway, which plays a crucial role in the expression of pro-inflammatory cytokines.

Case Studies

Several studies have explored the efficacy of thiazole derivatives in animal models and human cell lines.

Case Study 1: Hepatic Protection
A study evaluated the protective effects of thiazole derivatives against liver injury induced by carbon tetrachloride (CCl₄). The results indicated that these compounds significantly reduced serum alanine aminotransferase levels and improved liver histology, suggesting hepatoprotective properties. The underlying mechanism involved modulation of oxidative stress and inflammation through NF-kB inhibition .

Case Study 2: Inhibition of Cytokine Production
In vitro studies demonstrated that similar thiazole compounds could significantly reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This suggests a potential application in treating inflammatory diseases where cytokine storms are prevalent.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis compare the target compound with analogs based on substituent variations, molecular properties, and pharmacological implications.

Table 1: Structural and Molecular Comparison

Compound Name	Substituents (Thiazole 4-position)	Molecular Formula	Molecular Weight (g/mol)	Key Features
2-(4-(3,4-Diethoxyphenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid (Target)	3,4-Diethoxyphenyl	C₁₉H₂₄N₂O₄S	376.47 (calculated)	Electron-rich diethoxy groups; bulky substituents may hinder membrane permeability.
2-(4-(4-Fluorophenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid	4-Fluorophenyl	C₁₅H₁₅FN₂O₂S	306.4	Electron-withdrawing fluoro group; smaller substituent enhances solubility. Discontinued commercially.
2-(4-(4-Bromophenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid	4-Bromophenyl	C₁₅H₁₅BrN₂O₂S	367.26	Heavy bromo atom increases molecular weight; potential halogen bonding.
2-(4-Phenyl-1,3-thiazol-5-yl)acetic acid	Phenyl	C₁₁H₉NO₂S	219.26	Lacks pyrrolidine and complex substituents; simpler structure with lower MW.
(Z)-2-(5-((4-Chloro-2-(pyrrolidin-1-yl)thiazol-5-yl)methylene)-2,4-dioxothiazolidin-3-yl)acetic acid (T6)	Chlorothiazole-thiazolidinone hybrid	C₁₃H₁₂ClN₃O₃S₂	357.84	Thiazolidinone core with conjugated double bond; altered electronic properties.
GW1516 (PPARδ agonist)	Trifluoromethylphenyl	C₂₁H₁₈F₃NO₃S	453.44	PPARδ agonist with trifluoromethyl group; distinct pharmacological target.

Key Comparative Analysis

Substituent Effects on Reactivity and Solubility The 3,4-diethoxy groups in the target compound are electron-donating, increasing electron density on the phenyl ring. This contrasts with the 4-fluoro (electron-withdrawing) and 4-bromo (halogen bonding) analogs, which may influence interactions with hydrophobic pockets in biological targets .

Pharmacological Implications The pyrrolidine moiety in the target compound and its analogs (e.g., 4-fluoro and 4-bromo derivatives) may enhance binding to enzymes or receptors via nitrogen-based interactions. However, the discontinued status of the 4-fluoro analog suggests challenges in stability or synthesis . Thiazolidinone hybrids (e.g., T6) exhibit conjugated systems that could modulate redox activity or enzyme inhibition, differing from the purely thiazole-based acetic acid derivatives .

Synthetic Considerations

• Analog synthesis often involves refluxing intermediates with acetic acid and HCl (e.g., T6 in ) or coupling reactions with pyrrolidine . The diethoxy groups in the target compound may require protection/deprotection strategies during synthesis.

The trifluoromethyl group in GW1516 enhances metabolic stability and lipophilicity, a feature absent in the target compound .